Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate

• CAS RN: 170955-25-6
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate
• InChI: InChI=1S/C12H16O3/c1-9(8-13)7-10-3-5-11(6-4-10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m0/s1
• InChI Key: BANBEJVSLPOVCM-VIFPVBQESA-N
• Isomeric SMILES: C[C@@H](CC1=CC=C(C=C1)C(=O)OC)CO
• SMILES: CC(CC1=CC=C(C=C1)C(=O)OC)CO
• synonyms: Benzoic acid, 4-(3-hydroxy-2-methylpropyl)-, methyl ester, (S)- (9CI)

Description

Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate, also known as MHB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MHB is a white crystalline powder that has a molecular formula of C14H18O3 and a molecular weight of 234.29 g/mol.

Mechanism Of Action

The mechanism of action of Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate is not fully understood, but it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has also been shown to activate the opioid receptors, which are involved in the regulation of pain and inflammation.

Biochemical And Physiological Effects

Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have insecticidal effects against various insect species. Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages And Limitations For Lab Experiments

One advantage of using Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Another advantage is its low toxicity, which makes it a safe compound to work with. However, one limitation of using Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate. One direction is the development of new drugs for the treatment of pain and inflammation based on the anti-inflammatory and analgesic properties of Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate. Another direction is the development of new pesticides based on the insecticidal properties of Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate. In materials science, Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate could be used as a building block for the synthesis of new materials with unique properties. Further studies are needed to fully understand the mechanism of action of Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate and its potential applications in various fields.

Synthesis Methods

Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate can be synthesized through the reaction of 4-hydroxybenzoic acid with (S)-3-hydroxy-2-methylpropanol in the presence of a catalytic amount of sulfuric acid. The reaction takes place under reflux conditions and yields Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate as the main product.

Scientific Research Applications

Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In agriculture, Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been shown to have insecticidal properties, making it a potential candidate for the development of new pesticides. In materials science, Methyl 4-[(2S)-3-hydroxy-2-methylpropyl]benzoate has been studied for its potential use as a building block for the synthesis of new materials with unique properties.